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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350

Introduction

5,5'-Dibromo-BAPTA-AM is a cell-permeant calcium chelator widely used in life sciences to
study the role of intracellular calcium (Ca?*) signaling. As an acetoxymethyl (AM) ester
derivative of the Ca?* chelator BAPTA, it can passively diffuse across the cell membrane. Once
inside the cell, intracellular esterases cleave the AM groups, trapping the active, membrane-
impermeant 5,5'-Dibromo-BAPTA in the cytosol.[1][2][3] This allows for the effective buffering
of intracellular Ca?*, thereby enabling researchers to investigate the downstream
consequences of Ca2*-dependent signaling pathways.[1] 5,5'-Dibromo-BAPTA has a
moderate affinity for Ca2*, making it a valuable tool for studying Ca2* mobilization and buffering
in a variety of cellular contexts.[4]

These application notes provide detailed protocols for loading cells with 5,5'-Dibromo-BAPTA-
AM, along with important considerations for experimental design and data interpretation.

Data Presentation

The successful use of 5,5'-Dibromo-BAPTA-AM is dependent on several key parameters that
often require optimization based on the specific cell type and experimental conditions. The
following tables summarize the critical physicochemical properties and recommended starting
concentrations for cell loading.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA
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Molecular Formula (Free Acid) C22H22Br2N2010

[2][5]

Molecular Weight (Free Acid) 634.23 g/mol

(25161

Molecular Formula

) C22H18Br2KaN2010 [41051[7]
(Tetrapotassium Salt)
Molecular Weight
] 786.59 g/mol [21[4116]1[7]
(Tetrapotassium Salt)
Calcium Dissociation Constant
_ ~1.6-3.6 uM [2][4]
(Kd) (in the absence of Mg2+)
Solubility (AM ester) Soluble in DMSO [2]

Solubility (Tetrapotassium Salt)  Soluble in water

[2](7]

Table 2: Recommended Parameters for Cell Loading with 5,5'-Dibromo-BAPTA-AM
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Parameter

Recommended Range

Notes

Stock Solution Concentration

1-10 mM in anhydrous DMSO

Prepare fresh or store in small
aliquots at -20°C to -80°C,
protected from light and

moisture.[1][4]

Working Concentration

1-50 pM

The optimal concentration is
cell-type dependent and
should be determined

empirically.[1]

Incubation Time

15-60 minutes

Longer incubation times may
be required for some cell types
but can also increase cell
stress.[1][8]

Incubation Temperature

37°C or Room Temperature

Incubation at 37°C is common,
but room temperature may
reduce compartmentalization
of the dye into organelles.[3][8]

[9]

Pluronic® F-127 Concentration

0.02% - 0.04% (optional)

Aids in the dispersion of the
water-insoluble AM ester in

aqueous loading buffer.[3][7]

Probenecid Concentration

1-2.5 mM (optional)

An organic anion transporter
inhibitor that helps prevent the
active extrusion of the de-
esterified chelator from the
cell.[2][3]

Experimental Protocols

This section provides a detailed step-by-step protocol for loading adherent cells with 5,5'-

Dibromo-BAPTA-AM.

Materials:
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e 55'-Dibromo-BAPTA-AM

» High-quality, anhydrous Dimethyl Sulfoxide (DMSO)
e Pluronic® F-127 (optional)

e Probenecid (optional)

» Balanced salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) or serum-free cell culture
medium

e Cultured cells (adherent or in suspension)

Protocol for Loading Adherent Cells:

e Preparation of Stock Solutions:

o Prepare a 1-10 mM stock solution of 5,5'-Dibromo-BAPTA-AM in anhydrous DMSO.[1][4]
For example, to make a 1 mM stock solution, dissolve 1 mg of 5,5'-Dibromo-BAPTA-AM
(MW ~922.3 g/mol ) in approximately 1.08 mL of anhydrous DMSO.[1]

o Vortex briefly to ensure complete dissolution.

o Store the stock solution in small, single-use aliquots at -20°C or -80°C, protected from light
and moisture to avoid hydrolysis.[1][10]

e Preparation of Loading Solution:

o Warm the required reagents (e.g., HBSS, Pluronic® F-127 stock solution) to the desired
incubation temperature (e.g., 37°C or room temperature).

o Dilute the 5,5'-Dibromo-BAPTA-AM stock solution into the balanced salt solution or
serum-free medium to the final desired working concentration (typically 1-50 uM).[1]

o (Optional) To aid in the dispersion of the AM ester, first mix the stock solution with an equal
volume of a 10% Pluronic® F-127 stock solution before diluting it into the final volume of
HBSS. The final concentration of Pluronic® F-127 should be approximately 0.02%.[2]
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o (Optional) If using probenecid to prevent chelator extrusion, add it to the loading buffer to a
final concentration of 1-2.5 mM.[2]

o Vortex the final loading solution gently to ensure it is well-mixed.

e Cell Loading:

[e]

Aspirate the cell culture medium from the cells.

o

Wash the cells once with the pre-warmed balanced salt solution.[4]

[¢]

Add the prepared loading solution to the cells, ensuring the entire surface is covered.

[¢]

Incubate the cells for 15-60 minutes at 37°C or a longer duration at room temperature,
protected from light.[1][3] The optimal incubation time and temperature are cell-type
dependent and should be determined empirically.[3]

e Washing and De-esterification:
o Aspirate the loading solution.

o Wash the cells two to three times with the pre-warmed balanced salt solution or medium to
remove any extracellular 5,5'-Dibromo-BAPTA-AM.[1][4]

o Add fresh, pre-warmed complete culture medium to the cells and incubate for an
additional 30 minutes. This de-esterification period allows for the complete cleavage of the
AM esters by intracellular esterases, ensuring the chelator is in its active, calcium-binding
form.[1]

e Proceed with Experiment:

o The cells are now loaded with 5,5'-Dibromo-BAPTA and are ready for the experiment to
investigate the role of intracellular calcium.

Mandatory Visualizations

The following diagrams illustrate the mechanism of action of 5,5'-Dibromo-BAPTA-AM and the
experimental workflow for cell loading.
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Caption: Mechanism of 5,5'-Dibromo-BAPTA-AM cell loading and calcium chelation.
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Caption: Experimental workflow for loading cells with 5,5'-Dibromo-BAPTA-AM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 5,5'-Dibromo-
BAPTA-AM Cell Loading]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038350#5-5-dibromo-bapta-am-cell-loading-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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